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Introduction

Cefepime is a fourth-generation cephalosporin antibiotic with a broad spectrum of activity
against Gram-positive and Gram-negative bacteria. The disk diffusion assay, a well-established
method for in vitro antimicrobial susceptibility testing, is a critical tool in both clinical and
research settings. This document provides a detailed protocol for performing and interpreting
the Cefepime disk diffusion assay, adhering to the standards set by the Clinical and Laboratory
Standards Institute (CLSI). These guidelines are essential for drug development professionals,
researchers, and scientists to ensure the accuracy and reproducibility of susceptibility testing
results.

Principle of the Disk Diffusion Assay

The Kirby-Bauer disk diffusion method is based on the principle of antibiotic diffusion from a
paper disk into an agar medium inoculated with a standardized bacterial suspension. The
antibiotic diffuses radially, creating a concentration gradient. If the bacterium is susceptible to
the antibiotic, a zone of growth inhibition will form around the disk. The diameter of this zone is
inversely proportional to the minimum inhibitory concentration (MIC) of the antibiotic for that
particular bacterial strain.
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Accurate interpretation of the Cefepime disk diffusion assay requires adherence to the
interpretive criteria established by regulatory bodies such as the CLSI. The following tables
summarize the zone diameter breakpoints for Cefepime against specific bacterial groups.

Table 1: CLSI Interpretive Criteria for Cefepime Disk
Diffusion (3C lisk) for E I :

Corresponding MIC

Zone Diameter (mm) Interpretation
(ng/mL)
>25 Susceptible (S) <2
Susceptible-Dose Dependent
19-24 4-8
(SDD)
<18 Resistant (R) >16

Source: Based on 2014 CLSI revised criteria.[1]

Table 2: CLSI Interpretive Criteria for Cefepime Disk
Diffusion (30 ug disk) for Burkholderia cepacia complex

Zone Diameter (mm) Interpretation
>18 Susceptible (S)
15-17 Intermediate (1)
<14 Resistant (R)

Note: Confirmatory MIC testing is recommended for zone diameters in the intermediate range
(15-17 mm).

Table 3: CLSI Quality Control Ranges for Cefepime (30
ug disk)
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Quality Control Strain Acceptable Zone Diameter Range (mm)
Escherichia coli ATCC® 25922 23-31
Pseudomonas aeruginosa ATCC® 27853 20-30

Experimental Protocols

The following is a detailed protocol for performing the Cefepime disk diffusion assay.

Materials

Cefepime antimicrobial susceptibility test disks (30 ug)
Mueller-Hinton Agar (MHA) plates (90 or 150 mm)

0.5 McFarland turbidity standard

Sterile saline or Tryptic Soy Broth (TSB)

Sterile cotton swabs

Bacterial cultures of test organisms and Quality Control (QC) strains
Incubator (35 + 2 °C)

Calipers or a ruler for measuring zone diameters

Procedure

1. Preparation of Mueller-Hinton Agar Plates

Prepare MHA according to the manufacturer's instructions.
Pour the molten agar into sterile Petri dishes to a uniform depth of 4 mm.

Allow the agar to solidify on a level surface.
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If not used immediately, store the plates at 2-8 °C. Before use, allow the plates to equilibrate
to room temperature.

. Inoculum Preparation
From a pure, overnight culture, select 3-5 well-isolated colonies of the test organism.
Transfer the colonies to a tube containing 4-5 mL of sterile saline or TSB.
Vortex the suspension to ensure it is homogenous.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
corresponds to a bacterial concentration of approximately 1-2 x 108 CFU/mL.

. Inoculation of the Agar Plate

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted
bacterial suspension.

Rotate the swab firmly against the inside wall of the tube above the fluid level to remove
excess liquid.

Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating
the plate approximately 60° between each streaking to ensure uniform growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.
. Application of Cefepime Disks

Using sterile forceps or a disk dispenser, aseptically apply a 30 pug Cefepime disk to the
surface of the inoculated MHA plate.

Gently press the disk down to ensure complete contact with the agar surface.

If multiple antibiotic disks are being placed on the same plate, ensure they are at least 24
mm apart from center to center.

. Incubation
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« Invert the plates and place them in an incubator at 35 + 2 °C within 15 minutes of disk
application.

* Incubate for 16-20 hours for most rapidly growing aerobic organisms.
6. Measurement and Interpretation of Results

» After incubation, measure the diameter of the zone of complete growth inhibition (including
the disk diameter) to the nearest millimeter using calipers or a ruler.

« Interpret the results by comparing the measured zone diameter to the interpretive criteria in
Tables 1 and 2.

o Concurrently, test the QC strains (E. coli ATCC® 25922 and P. aeruginosa ATCC® 27853).
The zone diameters for the QC strains must fall within the acceptable ranges listed in Table 3
for the test results to be considered valid.[2]

Mandatory Visualizations
Cefepime Disk Diffusion Assay Workflow
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Cefepime Disk Diffusion Assay Workflow

Preparation

Prepare Mueller-Hinton Agar Plates

:

Prepare Standardized Bacterial Inoculum (0.5 McFarland)

Procedure

Inoculate MHA Plate with Bacterial Suspension

;

Apply 30 pg Cefepime Disk

:

Incubate at 35°C for 16-20 hours

Analysis

Measure Zone of Inhibition Diameter (mm)

;

Compare Zone Diameter to CLSI Breakpoints

;

Interpret as Susceptible, Intermediate/SDD, or Resistant

Click to download full resolution via product page

Caption: Workflow of the Cefepime disk diffusion assay.
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Interpretation Logic for Cefepime Disk Diffusion Results
(Enterobacteriaceae)

Interpretation Logic for Cefepime Disk Diffusion (Enterobacteriaceae)

Measure Zone Diameter (mm)

Interpretation

Resistant (R) Susceptible-Dose Dependent (SDD) Susceptible (S)

Click to download full resolution via product page

Caption: Decision tree for interpreting Cefepime results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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